Cas no 247206-89-9 (3-(4-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine)

3-(4-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine is a specialized organic compound featuring a tetrahydrobenzothiophene core functionalized with a 4-methylbenzoyl group and an amine substituent. This structure confers potential utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both electron-donating (amine) and electron-withdrawing (carbonyl) groups enhances its reactivity in selective transformations, such as nucleophilic substitutions or cyclization reactions. Its rigid, partially saturated bicyclic framework may contribute to improved stability and stereochemical control in synthetic applications. The compound's purity and well-defined structure make it suitable for research in medicinal chemistry, where precise molecular modifications are critical.

3-(4-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine structure

247206-89-9 structure

Product Name:3-(4-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine

CAS No:247206-89-9

MF:C₁₆H₁₇NOS

MW:271.377282857895

MDL:MFCD00437444

CID:1069148

PubChem ID:754850

Update Time:2025-06-17

3-(4-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine Chemical and Physical Properties

Names and Identifiers

- (2-Amino-4,5,6,7-tetrahydro-1-benzothien-3-yl)-(4-methylphenyl)methanone
- (2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophen-3-yl)-p-tolyl-methanone
- 2-amino(4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl) 4-methylphenyl ketone
- AC1LFJNP
- AC1Q2JMP
- CBMicro_016926
- CHEMBL331504
- Oprea1_532046
- ST088660
- SureCN136844
- ALBB-010436
- LS-03536
- (2-amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-(4-methylphenyl)methanone
- WAY-340664
- 3-(4-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
- SCHEMBL136844
- CCG-5752
- MFCD00437444
- AKOS001055153
- EN300-05007
- methanone, (2-amino-4,5,6,7-tetrahydrobenzo[b]thien-3-yl)(4-methylphenyl)-
- Z56910413
- (2-amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)(4-methylphenyl)methanone
- STK366606
- JYZWVEXZUHVDBR-UHFFFAOYSA-N
- (2-amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(p-tolyl)methanone
- BDBM50080542
- DTXSID20353823
- G22272
- (2-amino-4,5,6,7-tetrahydro-1-benzothien-3-yl)(4-methylphenyl)methanone
- 247206-89-9
- CS-0022303
- BIM-0016762.P001
- 3-(4-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
- MDL： MFCD00437444
- Inchi： 1S/C16H17NOS/c1-10-6-8-11(9-7-10)15(18)14-12-4-2-3-5-13(12)19-16(14)17/h6-9H,2-5,17H2,1H3
- InChI Key： JYZWVEXZUHVDBR-UHFFFAOYSA-N
- SMILES： S1C(=C(C(C2C=CC(C)=CC=2)=O)C2=C1CCCC2)N

Computed Properties

Exact Mass: 271.10321
Monoisotopic Mass: 271.10308534g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 338
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 71.3Å²

Experimental Properties

PSA: 43.09

3-(4-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B489625-50mg	3-(4-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine	247206-89-9		50mg	$ 50.00	2022-06-07
TRC	B489625-100mg	3-(4-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine	247206-89-9		100mg	$ 95.00	2022-06-07
TRC	B489625-500mg	3-(4-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine	247206-89-9		500mg	$ 320.00	2022-06-07
abcr	AB407681-500 mg	(2-Amino-4,5,6,7-tetrahydro-1-benzothien-3-yl)(4-methylphenyl)methanone	247206-89-9		500MG	€254.60	2023-02-03
abcr	AB407681-1 g	(2-Amino-4,5,6,7-tetrahydro-1-benzothien-3-yl)(4-methylphenyl)methanone	247206-89-9		1g	€322.50	2023-04-25
abcr	AB407681-5 g	(2-Amino-4,5,6,7-tetrahydro-1-benzothien-3-yl)(4-methylphenyl)methanone	247206-89-9		5g	€907.00	2023-04-25
Chemenu	CM452314-1g	Methanone, (2-aMino-4,5,6,7-tetrahydrobenzo[b]thien-3-yl)(4-Methylphenyl)-	247206-89-9	95%+	1g	$277	2024-07-28
Chemenu	CM452314-5g	Methanone, (2-aMino-4,5,6,7-tetrahydrobenzo[b]thien-3-yl)(4-Methylphenyl)-	247206-89-9	95%+	5g	$748	2024-07-28
abcr	AB407681-500mg	(2-Amino-4,5,6,7-tetrahydro-1-benzothien-3-yl)(4-methylphenyl)methanone; .	247206-89-9		500mg	€269.00	2025-03-19
abcr	AB407681-1g	(2-Amino-4,5,6,7-tetrahydro-1-benzothien-3-yl)(4-methylphenyl)methanone; .	247206-89-9		1g	€317.00	2025-03-19